Cas no 2411243-80-4 (2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide)

• Product Name: 2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide
• CAS No: 2411243-80-4
• MF: C₁₀H₇Cl₂F₄NO
• MW: 304.068294763565
• CID: 5358019
• PubChem ID: 146094639
• Update Time: 2025-06-13

2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethyl]acetamide
• Z3766269237
• 2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide

• Inchi： 1S/C10H7Cl2F4NO/c11-4-8(18)17-9(10(14,15)16)5-1-2-7(13)6(12)3-5/h1-3,9H,4H2,(H,17,18)
• InChI Key： ZFIQJXQFKMVKBN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(F)(F)F)NC(CCl)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide

Recent Advances in the Study of 2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide (CAS: 2411243-80-4)

The compound 2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide (CAS: 2411243-80-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethylacetamide backbone and halogenated phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway of 2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide, highlighting its scalability and purity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity. Furthermore, the researchers explored its stability under various physiological conditions, which is crucial for its potential use as a drug candidate.

Another significant development was reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, where the compound's interaction with specific biological targets was investigated. The study revealed that 2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide exhibits high affinity for certain enzyme receptors involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results indicate favorable bioavailability and a relatively long half-life, suggesting its potential for oral administration. However, further in vivo studies are required to assess its safety and efficacy in animal models before progressing to clinical trials.

In addition to its therapeutic potential, 2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide has been explored for its role in agrochemical applications. A recent patent application disclosed its efficacy as a fungicide, demonstrating its broad-spectrum activity against various plant pathogens. This dual utility in both pharmaceutical and agricultural sectors underscores the compound's versatility and commercial viability.

Despite these promising findings, challenges remain in optimizing the compound's synthesis and minimizing potential side effects. Researchers are currently investigating structural modifications to enhance its selectivity and reduce toxicity. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into practical applications.

In conclusion, the recent advancements in the study of 2-chloro-N-1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethylacetamide (CAS: 2411243-80-4) highlight its significant potential in both medicinal and agrochemical fields. Continued research and development efforts are essential to fully unlock its therapeutic and commercial value, paving the way for innovative solutions to pressing global challenges.